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For Researchers, Scientists, and Drug Development Professionals

Anhydrous acetic acid, commonly known as glacial acetic acid, is a fundamental reagent and
solvent in research, chemical synthesis, and pharmaceutical manufacturing.[1][2] Its physical
properties are critical for its proper handling, application, and the successful execution of
chemical processes. This guide provides a comprehensive overview of the key physical
characteristics of anhydrous acetic acid, supported by quantitative data and an outline of
relevant experimental methodologies.

Core Physical Properties

Anhydrous acetic acid is a colorless liquid with a strong, pungent, vinegar-like odor.[1][3][4] It is
a hygroscopic substance, meaning it readily absorbs moisture from the atmosphere, which can
affect its physical properties.[1] The term "glacial" is derived from its tendency to form ice-like
crystals at temperatures slightly below room temperature.[5][6][7]

Quantitative Physical Data

The following table summarizes the principal physical properties of anhydrous acetic acid,
compiled from various sources. These values are essential for modeling chemical reactions,
designing purification processes, and ensuring safe laboratory and industrial practices.
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Property

Value Conditions

Melting Point

16-17 °C (61-62 °F; 289-290
K)I315]

16.6 °C (61.9 °F)[1][6][8][9]

16.2 °C[10]

17 °C[11]

Boiling Point

118-119 °C (244-246 °F; 391-

At 1013 hPa[11]
392 K)[3][5]

117.9 °C[8][9]

118.1 °C[1]

Density (liquid)

1.049 g/em?[2][3][5] At 20 °C[4]

1.05 g/cm3

At 20 °C[11]

1.04 g/mL

At 25 °C[10]

Density (solid)

1.27 g/cm3[5]

Molar Mass

60.05 g/mol [6][11]

60.052 g/mol [2][9]

Refractive Index (nD)

1.371[5] At 20 °C[10][12]

1.371-1.372 At 20 °C[12]

Viscosity 1.22 mPa-s[5]

1.037 mPa:s At 30 °C

0.792 mPa:-s At 50 °C

0.591 mPa:s At 75 °C

0.457 mPa-s At 100 °C

Vapor Pressure 1.546 kPa (11.6 mmHg) At 20 °C[5]

11.4 mmHg

At 20 °C[10]
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Flash Point 39 °C (102.2 °F)[8][9][10] Closed cup[10]
38.5 °C[11]
Acidity (pKa) 4.756][5] In aqueous solution[2]

Miscible with water, ethanol,
Solubility ether, and carbon
tetrachloride.[5][6][8][13]

Experimental Protocols for Property Determination

The accurate determination of the physical properties of anhydrous acetic acid is crucial for its
quality control and application. While detailed, step-by-step experimental protocols are
extensive, the following outlines the general methodologies employed.

1. Melting Point Determination: The melting point of glacial acetic acid is a key indicator of its
purity. The presence of water, even in small amounts (e.g., 0.1%), can lower the melting point
by approximately 0.2 °C.[5]

o Methodology: A common method involves fractional freezing. The sample is cooled in a
controlled manner, often in an ice bath, with gentle agitation to promote the formation of
crystals.[5] The temperature at which the solid and liquid phases are in equilibrium is
recorded as the melting point. For high-purity measurements, a calibrated thermometer or a
digital temperature probe is essential. The chromic oxide method has been noted as a
satisfactory purification technique prior to melting point determination.[14]

2. Boiling Point Determination: The boiling point is determined at a specific atmospheric

pressure.

o Methodology: A sample of the acid is heated in a distillation apparatus. The temperature of
the vapor that is in equilibrium with the boiling liquid is measured. It is critical to ensure the
thermometer bulb is positioned correctly in the vapor phase, just below the side arm of the
distillation flask, to obtain an accurate reading. The atmospheric pressure should be
recorded as the boiling point is pressure-dependent.

3. Density Measurement: Density can be measured for both the liquid and solid states.
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» Methodology: For the liquid state, a pycnometer or a digital density meter is typically used.
The mass of a known volume of the substance is measured at a controlled temperature. For
the solid, the density can be determined by measuring the volume displaced by a known
mass of the solid in a liquid in which it is insoluble.

4. Refractive Index Measurement: The refractive index is a measure of how light propagates
through the substance and is also an indicator of purity.[12]

o Methodology: An Abbe refractometer is commonly used for this measurement. A small
sample of the liquid is placed on the prism of the refractometer. Light is passed through the
sample, and the angle of refraction is measured. The instrument is calibrated using a
standard of known refractive index, and the temperature is controlled, as the refractive index
is temperature-dependent.

5. Viscosity Measurement: Viscosity describes a fluid's resistance to flow.

o Methodology: Various types of viscometers can be used, such as capillary viscometers or
rotational viscometers. For a capillary viscometer, the time it takes for a known volume of the
liquid to flow through a capillary of a known diameter is measured. The viscosity is then
calculated based on this time and the instrument's calibration constant.

Logical Relationships of Physical Properties

The physical properties of anhydrous acetic acid are interconnected and influenced by external
conditions such as temperature and pressure. The following diagram illustrates these
relationships.

Interrelation of Physical Properties of Anhydrous Acetic Acid

Temperature Anhydrous Acetic Acid Pressure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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